Cas no 77197-10-5 (Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-)
77197-10-5 structure
Product Name:Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-
CAS No:77197-10-5
MF:C9H8N4O2
MW:204.18542098999
CID:1783873
Update Time:2024-11-27
Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)-
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- Inchi: 1S/C9H8N4O2/c10-7-4-2-1-3-6(7)9-8(13(14)15)5-11-12-9/h1-5H,10H2,(H,11,12)
- InChI Key: HAPIKFIRXQNAGL-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC=C1C1C([N+]([O-])=O)=CNN=1
Experimental Properties
- Density: 1.454±0.06 g/cm3(Predicted)
- Boiling Point: 459.6±30.0 °C(Predicted)
- pka: 8.72±0.50(Predicted)
Benzenamine, 2-(4-nitro-1H-pyrazol-3-yl)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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